Cas no 2229652-33-7 (3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol)

• Product Name: 3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol
• CAS No: 2229652-33-7
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6551134
• PubChem ID: 165676768
• Update Time: 2025-07-21

3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol
• EN300-1727402
• 2229652-33-7

• Inchi： 1S/C11H20O/c1-11(2)7-3-5-10(9-11)6-4-8-12/h4,6,10,12H,3,5,7-9H2,1-2H3/b6-4+
• InChI Key： GROKIKFTRPGWPR-GQCTYLIASA-N
• SMILES： OC/C=C/C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol

Comprehensive Overview of 3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol (CAS No. 2229652-33-7)

3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol (CAS No. 2229652-33-7) is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry, pharmaceutical intermediates, and fine chemical synthesis. This compound, characterized by its unique cyclohexyl backbone and propenol functional group, offers a versatile platform for various industrial and research applications. Its molecular structure, featuring a 3,3-dimethylcyclohexyl moiety, contributes to its stability and reactivity, making it a valuable building block in synthetic chemistry.

In recent years, the demand for 3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol has surged due to its potential in creating novel fragrance ingredients and flavor enhancers. The compound's ability to impart woody, amber-like notes has made it a favorite among perfumers and cosmetic formulators. Additionally, its role as a pharmaceutical intermediate has been explored in the development of bioactive molecules, particularly in the synthesis of terpenoid derivatives, which are known for their therapeutic properties.

One of the most frequently asked questions about 3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol revolves around its synthesis methods. Researchers have developed efficient pathways involving Grignard reactions and Wittig olefination to produce this compound with high purity and yield. The optimization of these synthetic routes has been a hot topic in academic journals and patent literature, reflecting the compound's growing importance in organic chemistry.

The safety profile of 3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol is another area of interest for industrial users. While it is not classified as a hazardous material, proper handling and storage conditions are recommended to maintain its stability. The compound's biodegradability and low environmental impact align with the increasing focus on sustainable chemistry, making it a preferred choice for eco-conscious manufacturers.

From a commercial perspective, 3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol is available in various grades, including research-grade and industrial-grade, catering to diverse application needs. Suppliers often highlight its high purity and consistent quality as key selling points, ensuring reliable performance in end-use formulations. The compound's CAS No. 2229652-33-7 serves as a critical identifier for procurement and regulatory compliance.

In the context of market trends, the rising popularity of natural-inspired fragrances has driven the demand for compounds like 3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol. Consumers are increasingly seeking products with clean labels and sustainable sourcing, which has prompted manufacturers to explore innovative uses of this molecule. Its compatibility with green chemistry principles further enhances its appeal in the competitive fragrance and flavor industry.

Looking ahead, the potential applications of 3-(3,3-dimethylcyclohexyl)prop-2-en-1-ol are expected to expand, particularly in the development of functional materials and specialty chemicals. Ongoing research into its catalytic properties and molecular interactions may unlock new opportunities in fields such as material science and drug discovery. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing chemical innovation.